Cas no 2260933-05-7 (Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate
• CAS No: 2260933-05-7
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6290986
• PubChem ID: 137943398
• Update Time: 2025-06-26

Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512784
• ethyl 5-amino-1-benzyl-2-cyclopropyl-1H-imidazole-4-carboxylate
• Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate
• 2260933-05-7

• Inchi： 1S/C16H19N3O2/c1-2-21-16(20)13-14(17)19(15(18-13)12-8-9-12)10-11-6-4-3-5-7-11/h3-7,12H,2,8-10,17H2,1H3
• InChI Key： DHJXUWGFEDOTRS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N(CC2C=CC=CC=2)C(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.1Ų

Additional information on Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate

Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate: A Comprehensive Overview

The compound Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate (CAS No. 2260933-05-7) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms. The imidazole ring in this molecule is substituted with a benzyl group, a cyclopropyl group, and an ethoxycarbonyl group, making it a versatile structure for further functionalization and application.

The synthesis of Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and cyclization. The presence of the cyclopropyl group introduces unique steric and electronic properties to the molecule, which can influence its reactivity and biological activity. Recent studies have shown that such substituted imidazoles exhibit promising anti-inflammatory and antimicrobial properties, making them valuable candidates for drug development.

One of the key features of this compound is its ability to act as a precursor for the synthesis of more complex molecules. For instance, the ethoxycarbonyl group can be easily hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid derivative. This versatility in functional groups makes it an attractive starting material for medicinal chemists aiming to design bioactive compounds with tailored activities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity to various therapeutic targets, such as enzymes involved in inflammation pathways and bacterial cell membranes. These findings underscore its potential as a lead compound in drug discovery programs.

In addition to its pharmaceutical applications, Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate has shown promise in agrochemical research. Its ability to inhibit plant pathogens has been explored in recent studies, highlighting its potential as a fungicide or insecticide. The benzyl group in the molecule contributes to its lipophilicity, which is crucial for penetrating plant tissues and exerting its protective effects.

The structural uniqueness of this compound also makes it an interesting subject for academic research. Chemists are particularly intrigued by the interplay between the cyclopropyl group and the imidazole ring in terms of conformational flexibility and reactivity. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate the molecular geometry and bonding characteristics of this compound.

Furthermore, green chemistry principles have been applied to optimize the synthesis of Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate, reducing waste and improving efficiency. This approach aligns with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, Ethyl 5-amino-1-benzyl-2-cyclopropylimidazole-4-carboxylate (CAS No. 2260933-05-7) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in both academic research and industrial development.